4-(3,5-dimethyl-1H-pyrazol-1-yl)-2,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-2,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C17H20N4S/c1-9-5-6-13-14(7-9)22-17-15(13)16(18-12(4)19-17)21-11(3)8-10(2)20-21/h8-9H,5-7H2,1-4H3
• InChI Key: PANSTGUPLLAFNE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=NC(=NC(=C23)N4C(=CC(=N4)C)C)C
• Molecular Formula: C17H20N4S
• Molecular Weight: 312.4 g/mol

Description

The compound “4-(3,5-dimethyl-1H-pyrazol-1-yl)-2,7-dimethyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms. The specific compound you’re asking about seems to be a derivative of pyrazole, with additional functional groups attached.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a compound with a similar pyrazole core was prepared through a nucleophilic substitution reaction of an O-tosyl oxazoline derivative, by heating in dimethyl sulfoxide (DMSO) and in the presence of KOH as a base. Another synthesis involved an alkylation process of pyrazoles with poly(bromomethyl) using t-BuOK/THF.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as NMR spectroscopy and X-ray crystallography. For example, the structure of a related compound, 4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methyl-2-phenyl-4,5-dihydrooxazole, was established on the basis of NMR spectroscopy (1H, 13C), MS data, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, a compound with a similar pyrazole core was prepared through a nucleophilic substitution reaction. In another study, a novel nitrogen-rich energetic material was synthesized via a one-step reaction from commercially available reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, 3,5-dimethylpyrazole is a white solid that dissolves well in polar organic solvents. The 1H-NMR and 13C-NMR spectroscopic data of a related compound have been fully assigned.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds, such as the one , are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities. In a study, hydrazine-coupled pyrazoles were synthesized and their structures were verified. .

Molecular Docking Study

. This suggests that the compound can be used in molecular docking studies to understand its interaction with biological targets.

Therapeutic Potential for Idiopathic Pulmonary Fibrosis

. This suggests that the compound has potential therapeutic applications in the treatment of lung diseases.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization, and potential applications. Given the wide range of biological activities exhibited by pyrazole derivatives, this compound could be of interest in the development of new drugs or other chemical products.

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information . It’s worth noting that compounds with similar structures have been found to interact with their targets in a variety of ways, such as binding to active sites, causing conformational changes, or modulating the activity of the target .

Biochemical Pathways

Similar compounds have been shown to influence various biochemical pathways, leading to a range of downstream effects .

Result of Action

Compounds with similar structures have been associated with a variety of cellular responses .